Cas no 49597-17-3 (5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• CAS No: 49597-17-3
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• MDL: MFCD00037318
• CID: 1087994
• PubChem ID: 9167391
• Update Time: 2025-10-30

5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid
• 3-oxo-2-phenyl-1H-pyrazole-5-carboxylic acid
• 1-phenyl-3-carboxy-5-pyrazolone
• 1-phenyl-3-carboxypyrazol-5-one
• 1-phenyl-5-pyrazolone-3-carboxylic acid
• 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazol-3-carbonsaeure
• 5-oxo-1-phenyl-2H-pyrazole-3-carboxylic Acid
• DTXSID20429370
• DB-005757
• SCHEMBL951472
• EN300-24108
• F2124-0635
• CS-0215376
• SCHEMBL1143854
• 1-phenyl-3-carboxy-5-hydroxypyrazole
• 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid, AldrichCPR
• STL146669
• 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylic acid
• AT41758
• G65380
• AKOS000276443
• BDBM50592108
• 49597-17-3
• 5-hydroxy-1-phenyl-1H-pyrazole-3-carboxylicacid
• SIVDWYOIVRKZPG-UHFFFAOYSA-N
• DB-116486
• AKOS002391899
• MFCD02929824
• BBL011545
• STK346990
• VS-02977
• DTXSID601239672
• CHEMBL5205949
• Z169506456
• 114138-50-0
• 3-carboxy-1-phenylpyrazoline-5-one
• LRSZONKWTDEUSM-UHFFFAOYSA-N
• DA-37322

• MDL： MFCD00037318
• Inchi： 1S/C10H8N2O3/c13-9-6-8(10(14)15)11-12(9)7-4-2-1-3-5-7/h1-6,11H,(H,14,15)
• InChI Key： SIVDWYOIVRKZPG-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 204.05300
• Monoisotopic Mass: 204.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 256-258 °C
• Boiling Point: 358.8±52.0 °C at 760 mmHg
• Flash Point: 170.8±30.7 °C
• PSA: 75.09000
• LogP: 0.86380
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid

5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid, commonly referred to by its CAS number 49597-17-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two adjacent nitrogen atoms. The structure of this compound is characterized by a phenyl group attached to the pyrazole ring and a carboxylic acid group at the 3-position, along with an oxo group at the 5-position. These structural features contribute to its unique chemical properties and potential biological activities.

The synthesis of 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid has been explored through various methods, including condensation reactions and cyclization processes. Recent studies have focused on optimizing these methods to enhance yield and purity, making it more accessible for research and potential applications in drug discovery.

One of the most notable aspects of this compound is its biological activity. Research has demonstrated that 5-Oxo-1-phenyl-2,5-dihydro-1H-pyrazole-3-carboxylic acid exhibits potent anti-inflammatory and antioxidant properties. These findings have sparked interest in its potential use as a therapeutic agent for conditions associated with inflammation and oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological activities, this compound has shown promise in agricultural applications. Studies have indicated that it may act as a plant growth regulator, enhancing crop yields under stress conditions such as drought or salinity. This dual functionality underscores the versatility of this compound in both medical and agricultural contexts.

The latest research on CAS No 49597-17-3 has delved into its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking have provided insights into how this compound interacts with target proteins, paving the way for rational drug design based on its structure.

In conclusion, 5-Oxo-< strong >1 strong > -< strong >phenyl strong > -< strong >2 strong > ,< strong >5 strong > -dihydro -< strong >1H-pyrazole strong > -< strong >3-carboxylic acid strong > represents a compelling subject for further investigation due to its diverse applications and promising biological profiles. As research continues to unravel its potential, this compound holds the promise of contributing significantly to both medicinal chemistry and agricultural science.